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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450

An In-depth Technical Guide to H-His(1-Me)-OMe

This technical guide provides a comprehensive overview of 1-methyl-L-histidine methyl ester
(H-His(1-Me)-OMe), a crucial histidine derivative for researchers and professionals in drug
development and biochemical research. This document details its chemical properties,
applications, and relevant experimental contexts.

Core Compound Data

H-His(1-Me)-OMe is a chemically modified amino acid, specifically a derivative of L-histidine.
The presence of a methyl group on the imidazole ring and a methyl ester at the C-terminus
enhances its utility in various synthetic and research applications. It is commercially available
as both a free base and a hydrochloride salt, which improves its stability and solubility.

Table 1: Physicochemical Properties of H-His(1-Me)-OMe and its Hydrochloride Salt
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H-His(1-Me)-OMe (Free H-His(1-Me)-OMe-HCI
Property .
Base) (Hydrochloride Salt)
H-His(Nim-Me)-OMe-HCI, (S)-
N'-Methyl-L-histidine methyl methyl 2-amino-3-(1-methyl-
Synonyms .
ester 1H-imidazol-4-yl)propanoate
hydrochloride
CAS Number 57519-09-2[1][2] 57519-09-2[3]
Molecular Formula CsH13N302[1][2] CsH13N302-HCI[3]
] 219.67 g/mol [3], 219.7 g/mol
Molecular Weight 183.21 g/mol [1][2] "
Appearance - Off-white powder[3]
Melting Point - 205-209 °C[3]

[a]D24 = +13.0 + 2° (c=1% in

Optical Rotation
MeOH)[3]

Storage Conditions - 0-8 °C[3]

Applications in Research and Development

H-His(1-Me)-OMe serves as a versatile building block in peptide synthesis and as a valuable
tool in biochemical and pharmaceutical research.

Peptide Synthesis

The primary application of H-His(1-Me)-OMe is as a building block in the synthesis of peptides.
[3] The methylated imidazole side chain can offer unique properties to the resulting peptide,
such as increased stability or altered binding characteristics. Its use in solid-phase peptide
synthesis (SPPS) allows for the precise incorporation of this modified amino acid into a peptide

sequence.

Enzyme Activity and Inhibition Studies

This compound is particularly useful for investigating the mechanisms of enzymes that interact
with histidine residues.[3] For instance, it has been utilized in inhibitory and structural studies of
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human histidine decarboxylase, providing insights into the enzyme's active site and mechanism
of action.[1]

Diagnostic and Therapeutic Research

Due to its specific binding interactions, H-His(1-Me)-OMe has applications in the development
of diagnostic tools where enhanced sensitivity and specificity are required.[3] Furthermore, its
ability to modulate biological processes makes it a candidate for the formulation of therapeutic
agents, particularly in neurology and cardiology research.[5]

Experimental Protocols

While specific, detailed experimental protocols for H-His(1-Me)-OMe are proprietary or
published within specific research articles, a generalized workflow for its use in peptide
synthesis is described below. This workflow is based on standard solid-phase peptide synthesis
(SPPS) methodologies.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS) using H-His(1-Me)-OMe

Synthesis Cycle (Repeated) Final Steps

Click to download full resolution via product page

Caption: General workflow for incorporating H-His(1-Me)-OMe in SPPS.

Signaling Pathways

Currently, there is limited specific information available in the public domain that directly
implicates H-His(1-Me)-OMe in distinct signaling pathways. Its utility is primarily established as
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a synthetic component and a biochemical tool for studying enzymes in vitro. Further research
may elucidate its role, if any, in cellular signaling.

The parent amino acid, L-histidine, is a precursor for histamine, a key molecule in inflammatory
and allergic responses, and is involved in various physiological processes.[6] Derivatives like
H-His(1-Me)-OMe are instrumental in studying the enzymes and receptors within these
pathways.

Logical Relationship in Enzyme Inhibition Studies

The diagram below illustrates the logical flow of a typical enzyme inhibition study where H-
His(1-Me)-OMe could be used as a potential inhibitor.

Experimental Setup

Substrate
(e.g., L-Histidine)
Assay
Incubate Enzyme with
Substrate +/- Inhibitor

Measure Product Formation
or Substrate Depletion

/ Data Analysi
Determine Kinetic Parameters Calculate Inhibition Metrics
(e.g., Km, Vmax) (e.g., IC50, Ki)

Potential Inhibitor
(H-His(1-Me)-OMe)

Target Enzyme
(e.g., Histidine Decarboxylase)

Click to download full resolution via product page

Caption: Logical workflow for an enzyme inhibition study using H-His(1-Me)-OMe.
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Conclusion

H-His(1-Me)-OMe is a specialized amino acid derivative with significant utility in peptide
synthesis and biochemical research. Its unique structure facilitates the creation of novel
peptides and aids in the investigation of enzyme mechanisms. The data and workflows
presented in this guide are intended to support researchers and scientists in leveraging the
capabilities of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555450#h-his-1-me-ome-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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